Cas no 61346-09-6 (Benzenehexanoic acid, 4-nitro-, methyl ester)

• Product name: Benzenehexanoic acid, 4-nitro-, methyl ester
• CAS No: 61346-09-6
• MF: C₁₃H₁₇NO₄
• MW: 251.27838
• CID: 483068
• PubChem ID: 15634246

Benzenehexanoic acid, 4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenehexanoic acid, 4-nitro-, methyl ester
• methyl 6-(4-nitrophenyl)hexanoate
• DTXSID30576061
• 61346-09-6

• Inchi： InChI=1S/C13H17NO4/c1-18-13(15)6-4-2-3-5-11-7-9-12(10-8-11)14(16)17/h7-10H,2-6H2,1H3
• InChI Key： UUJUVWFDDODYAQ-UHFFFAOYSA-N
• SMILES： COC(=O)CCCCCC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.11581
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44